Cas no 51507-14-3 (2,6-bis[bis(methylsulfanyl)methylidene]cyclohexanone (Related Reference))

• Product Name: 2,6-bis[bis(methylsulfanyl)methylidene]cyclohexanone (Related Reference)
• CAS No: 51507-14-3
• MF: C₁₂H₁₈OS₄
• MW: 306.530718326569
• CID: 935450
• PubChem ID: 336611
• Update Time: 2025-04-19

2,6-bis[bis(methylsulfanyl)methylidene]cyclohexanone (Related Reference) Chemical and Physical Properties

Names and Identifiers

• 2,6-bis[bis(methylsulfanyl)methylidene]cyclohexanone (Related Reference)
• 2,6-bis[bis(methylsulfanyl)methylidene]cyclohexan-1-one
• NSC-351528
• NSC351528
• 51507-14-3
• DTXSID30319874

• Inchi： 1S/C12H18OS4/c1-14-11(15-2)8-6-5-7-9(10(8)13)12(16-3)17-4/h5-7H2,1-4H3
• InChI Key： PVPZBIDCJFZIFJ-UHFFFAOYSA-N
• SMILES： S(C)/C(=C1/C(/C(=C(\SC)/SC)/CCC/1)=O)/SC

Computed Properties

• Exact Mass: 306.02424
• Monoisotopic Mass: 306.02404989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 17.07